Cas no 828282-80-0 (3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate))

• Product Name: 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate)
• CAS No: 828282-80-0
• MF: C₂₀H₂₄F₆O₆S₂Si₂
• MW: 594.692386627197
• MDL: MFCD10566878
• CID: 716045
• PubChem ID: 87559904
• Update Time: 2025-06-15

3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,trifluoro-, 3,3'-bis(trimethylsilyl)[1,1'-biphenyl]-4,4'-diyl ester (9CI)
• 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate)
• [4-[4-(trifluoromethylsulfonyloxy)-3-trimethylsilylphenyl]-2-trimethylsilylphenyl] trifluoromethanesulfonate
• B3047
• 4,4'-Bis(trifluoromethanesulfonyloxy)-3,3'-bis(trimethylsilyl)biphenyl
• 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Ditriflate
• CS-0182186
• AKOS015856667
• 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diylbis(trifluoromethanesulfonate)
• 3,3''-Bis-(trimethylsilyl)biphenyl-4,4''-diyl bis(trifluoromethanesulfonate)
• 3,3-Bis(trimethylsilyl)biphenyl-4,4-diyl Bis(trifluoromethanesulfonate)
• 828282-80-0
• DTXSID50479469
• T71368
• 3,3'-Bis(trimethylsilyl)[1,1'-biphenyl]-4,4'-diyl bis(trifluoromethanesulfonate)
• 3,3'-Bis(trimethylsilyl)-[1,1'-biphenyl]-4,4'-diyl bis(trifluoromethanesulfonate)
• FDAGZCNNWNNCEK-UHFFFAOYSA-N
• AS-81365
• MFCD10566878
• DB-228426

• MDL： MFCD10566878
• Inchi： 1S/C20H24F6O6S2Si2/c1-35(2,3)17-11-13(7-9-15(17)31-33(27,28)19(21,22)23)14-8-10-16(18(12-14)36(4,5)6)32-34(29,30)20(24,25)26/h7-12H,1-6H3
• InChI Key： FDAGZCNNWNNCEK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC=C(C=C1[Si](C)(C)C)C1=CC=C(C(=C1)[Si](C)(C)C)OS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 594.04600
• Monoisotopic Mass: 594.04570287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 895
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.38
• Melting Point: 115.0 to 119.0 deg-C
• Boiling Point: 510.409°C at 760 mmHg
• Flash Point: 262.486°C
• Refractive Index: 1.505
• PSA: 103.50000
• LogP: 7.06240
• Solubility: Not determined

3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：3261
• HazardClass：8
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate)

Comprehensive Introduction to 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) (CAS No. 828282-80-0)

The compound 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) (CAS No. 828282-80-0) is a highly specialized organosilicon derivative with significant applications in advanced organic synthesis and materials science. Its unique molecular structure, featuring both trimethylsilyl and trifluoromethanesulfonate functional groups, makes it a versatile reagent for constructing complex aromatic frameworks. Researchers and industry professionals frequently search for this compound due to its role in cross-coupling reactions, polymer chemistry, and electroluminescent materials.

In recent years, the demand for high-performance organic electronic materials has surged, driven by advancements in OLED technology and flexible electronics. 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) has gained attention as a key intermediate in synthesizing π-conjugated systems, which are critical for light-emitting diodes (LEDs) and organic photovoltaics. Its CAS No. 828282-80-0 is often referenced in patents and academic papers exploring energy-efficient lighting solutions and sustainable materials.

The compound's trimethylsilyl groups enhance its solubility in non-polar solvents, facilitating its use in solution-processable organic semiconductors. Meanwhile, the trifluoromethanesulfonate moiety acts as a robust leaving group, enabling efficient C-C bond formation in palladium-catalyzed reactions. This dual functionality aligns with the growing interest in green chemistry and atom-economical synthetic routes, topics frequently searched by chemists and environmental scientists.

Another area where 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) excels is in the development of liquid crystal displays (LCDs) and high-refractive-index polymers. Its biphenyl core provides rigidity and thermal stability, while the silyl and triflate groups allow for precise tuning of electronic properties. These attributes are crucial for next-generation optoelectronic devices, a hot topic in materials science forums and industry reports.

From a synthetic perspective, the compound's CAS No. 828282-80-0 is often associated with high-yield transformations and low byproduct formation, addressing the pharmaceutical industry's need for scalable intermediates. Its compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal, as these techniques are widely searched for process intensification and lab automation.

In summary, 3,3'-Bis(trimethylsilyl)biphenyl-4,4'-diyl Bis(trifluoromethanesulfonate) (CAS No. 828282-80-0) bridges multiple cutting-edge fields, from organic electronics to sustainable synthesis. Its adaptability to emerging technologies and alignment with global trends in material innovation ensure its continued relevance in both academic and industrial research.